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Compound of Interest

Compound Name: BRD-6929

Cat. No.: B10754740

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical compounds are paramount to ensuring laboratory safety and
environmental protection. This guide provides essential, immediate safety and logistical
information for the proper disposal of BRD-6929, a potent and selective inhibitor of histone
deacetylase 1 (HDAC1) and HDAC2.

BRD-6929: Summary of Key Chemical and Biological Information

BRD-6929 is a research chemical used to study the role of HDAC1 and HDAC?2 in various
biological processes.[1][2] As with any laboratory chemical, it is crucial to handle and dispose
of BRD-6929 with care, following established safety protocols. While a specific Safety Data
Sheet (SDS) for BRD-6929 was not found in the public domain, general principles for the
disposal of histone deacetylase inhibitors and other research chemicals should be strictly
followed.[3][4][5]
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Property Value Source
CAS Number 849234-64-6 [11[2]
Molecular Formula C19H17N302S [2]
Molecular Weight 351.42 g/mol [2]
Target HDAC1 and HDAC2 inhibitor [1112]
Form Typically a solid powder [1]
Storage Store at -20°C for long-term 2]
storage.

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, ensure you are wearing appropriate Personal
Protective Equipment (PPE), including:

o Safety Goggles: To protect eyes from potential splashes.
o Chemical-Resistant Gloves: To prevent skin contact.
o Lab Coat: To protect clothing and skin.

Work in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of
any dust or vapors.[5]

Step-by-Step Disposal Protocol for BRD-6929

The following procedure is a general guideline. Always consult your institution's specific
hazardous waste disposal protocols and, if obtainable from the supplier, the official Safety Data
Sheet (SDS) for BRD-6929.[6]

e Small Quantities (Solid Form):

o Carefully sweep any remaining solid BRD-6929 into a designated chemical waste
container.
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o Use a soft brush and dustpan to avoid generating dust.

o Do not dispose of solid chemical waste in regular trash.

e Solutions Containing BRD-6929:

o Solutions of BRD-6929, for instance, in DMSO, should be collected in a sealed, properly
labeled hazardous waste container.[3]

o The container should be clearly marked with the chemical name ("BRD-6929") and the
solvent used (e.g., "in DMSQ").

o Do not pour chemical solutions down the drain unless explicitly permitted by your
institution's safety office for that specific chemical and concentration.

e Contaminated Materials:

o Any materials that have come into contact with BRD-6929, such as pipette tips, centrifuge
tubes, and paper towels, should be considered contaminated.

o Place all contaminated disposable materials into a designated solid hazardous waste
container.

o Decontamination of Glassware and Equipment:

o Rinse glassware and equipment that have been in contact with BRD-6929 with an
appropriate solvent (e.g., ethanol or acetone) to remove any residue.

o Collect the initial rinseate in the designated liquid hazardous waste container.

o After the initial rinse, wash the glassware and equipment thoroughly with soap and water.

e Waste Pickup:

o Store the sealed and labeled hazardous waste containers in a designated and secure
area.
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o Arrange for pickup by your institution's Environmental Health and Safety (EHS)
department or a licensed hazardous waste disposal contractor.

Experimental Protocols Cited

While no specific experimental protocols for the disposal of BRD-6929 were found, the general
principles of laboratory chemical disposal are based on standard safety practices. These
practices are designed to minimize exposure to researchers and prevent environmental
contamination.[3][4][5] The key principle is the segregation of chemical waste and its proper

labeling for disposal by trained professionals.[6]

Logical Workflow for BRD-6929 Disposal

The following diagram illustrates the decision-making process and steps for the proper disposal
of BRD-6929.
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Caption: Logical workflow for the safe disposal of BRD-6929.
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Disclaimer: This information is intended as a general guide. Always prioritize your institution's
specific safety and disposal protocols. If a Safety Data Sheet (SDS) is available from the
supplier, its instructions supersede these general guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10754740?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

